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Compound of Interest

Compound Name: m-PEG6-thiol

Cat. No.: B609284

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
use of m-PEG6-thiol. The following sections detail the compound's properties, safety
protocols, and relevant experimental procedures to ensure its proper and safe utilization in
research and drug development applications.

Compound Identification and Properties

m-PEG6-thiol is a methoxy-terminated polyethylene glycol with a thiol group at one end. The
PEG spacer is hydrophilic, enhancing the solubility of conjugated molecules in aqueous media.
The terminal thiol group allows for covalent attachment to various substrates, including
maleimides and the surfaces of noble metal nanoparticles.[1]

Table 1: Chemical and Physical Properties of m-PEG6-thiol
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Property Value Reference

) 2,5,8,11,14,17-
Chemical Name ) [2]
hexaoxanonadecane-19-thiol

CAS Number 441771-60-4 [1][3]
Molecular Formula C13H2806S [3]
Molecular Weight 312.42 g/mol

Appearance Colorless to light yellow liquid

Density 1.057 g/cm3

Purity >90%

Solubility Soluble in DMSO (100 mg/mL)

Safety and Hazard Information

The following safety information is derived from available Safety Data Sheets (SDS) for m-
PEG-thiol compounds. It is crucial to handle this reagent in a laboratory setting with appropriate
personal protective equipment (PPE).

Table 2: Hazard Identification and Precautionary Statements
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Hazard Class

GHS Classification

Precautionary
Reference
Statements

H315: Causes skin
irritation. P264, P280,

Skin
) o Category 2 P302+P352,
Corrosion/Irritation
P332+P313,
P362+P364
H319: Causes serious
Serious Eye eye irritation. P280,
o Category 2A
Damage/Irritation P305+P351+P338,
P337+P313
H335: May cause
Specific Target Organ Category 3 respiratory irritation.

Toxicity (Single

(Respiratory tract

P261, P271,

Exposure) irritation) P304+P340, P312,
P403+P233, P405
H372: Causes
. damage to organs
Specific Target Organ
o through prolonged or
Toxicity (Repeated Category 1
repeated exposure.
Exposure)
P260, P264, P270,
P314, P501
H410: Very toxic to
Hazardous to the o )
i ) aquatic life with long
Aguatic Environment Category 1

(Long-term)

lasting effects. P273,
P391, P501

Note: This data is based on an SDS for a related m-PEG-thiol compound. Always refer to the

specific SDS provided by the supplier for m-PEG6-thiol.

Personal Protective Equipment (PPE) and Handling

Guidelines
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A standardized workflow for handling m-PEG6-thiol should be followed to minimize exposure

and ensure safety.

General Handling Workflow for m-PEG6-thiol
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Click to download full resolution via product page

Caption: General Handling Workflow for m-PEG6-thiol.

Storage and Stability

For long-term storage, m-PEG6-thiol should be kept at -20°C under an inert atmosphere, such
as nitrogen or argon, and protected from light. When stored as a stock solution in a solvent like
DMSO, it is recommended to store at -20°C for up to one month or -80°C for up to six months.
Avoid repeated freeze-thaw cycles. The compound is stable under recommended storage
conditions. Incompatible materials include strong acids/alkalis and strong oxidizing/reducing
agents.

Experimental Protocols

The thiol group of m-PEG6-thiol is reactive towards maleimides and the surfaces of noble
metals. The following are general protocols for these common applications.

Protocol for Conjugation of m-PEG6-thiol to a
Maleimide-Functionalized Molecule

This protocol describes the general procedure for the Michael addition reaction between the
thiol group of m-PEG6-thiol and a maleimide. The reaction kinetics of thiol-maleimide
conjugation are influenced by pH and buffer concentration, with slower kinetics observed at
lower pH.

Materials:

m-PEG6-thiol

Maleimide-functionalized molecule

Reaction Buffer. Phosphate-buffered saline (PBS), pH 7.0-7.5

Degassing equipment (e.g., vacuum line or inert gas)

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)
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Procedure:

e Prepare a stock solution of m-PEG6-thiol: Dissolve m-PEG6-thiol in anhydrous DMSO or
DMF to a desired concentration (e.g., 10-50 mg/mL).

o Prepare the maleimide-functionalized molecule: Dissolve the maleimide-containing molecule
in the reaction buffer. The concentration will depend on the specific molecule.

¢ Degas the reaction buffer: To prevent oxidation of the thiol group, degas the PBS buffer by
applying a vacuum or by bubbling with an inert gas like nitrogen or argon for 15-20 minutes.

« Initiate the conjugation reaction: Add a 10- to 20-fold molar excess of the m-PEG6-thiol
stock solution to the solution of the maleimide-functionalized molecule.

e Reaction incubation: Allow the reaction to proceed at room temperature for 2-4 hours or
overnight at 4°C, protected from light.

 Purification: The resulting PEGylated conjugate can be purified using methods such as size
exclusion chromatography (SEC) or dialysis to remove unreacted m-PEG6-thiol and other
reagents.
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Thiol-Maleimide Conjugation Workflow
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Caption: Thiol-Maleimide Conjugation Workflow.
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Protocol for the Functionalization of Gold Nanoparticles
(AuNPs) with m-PEG6-thiol

This protocol outlines a general method for the surface modification of gold nanopatrticles with

m-PEGS6-thiol. The thiol group has a strong affinity for gold surfaces, leading to the formation

of a self-assembled monolayer.

Materials:

m-PEG6-thiol
Colloidal gold nanoparticle solution
Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Centrifugation equipment

Procedure:

Prepare a stock solution of m-PEG6-thiol: Dissolve m-PEG6-thiol in anhydrous DMSO or
DMF.

Addition of m-PEG6-thiol: To the colloidal gold nanoparticle solution, add the m-PEG6-thiol
stock solution. The final concentration of m-PEG6-thiol will depend on the size and
concentration of the AUNPs and the desired surface density. A significant molar excess is
typically used.

Incubation: Stir the mixture at room temperature overnight to allow for the formation of a
stable thiol-gold bond.

Purification: The PEGylated AuNPs are typically purified by repeated centrifugation and
resuspension in a suitable buffer (e.g., water or PBS) to remove excess, unbound m-PEG6-
thiol.

Toxicology and Ecotoxicity

Detailed toxicological data, such as an acute oral LD50, for m-PEG6-thiol is not readily

available in the public domain. However, the available SDS for a related m-PEG-thiol
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compound indicates that it can cause skin and serious eye irritation, may cause respiratory
irritation, and is suspected of causing damage to organs through prolonged or repeated
exposure. It is also classified as very toxic to aquatic life with long-lasting effects. Therefore, it
is imperative to prevent its release into the environment and to handle it with appropriate safety
precautions.

Disclaimer

The information provided in this technical guide is intended for use by qualified professionals in
a laboratory setting. It is compiled from publicly available sources and is not exhaustive. Users
are strongly advised to consult the specific Safety Data Sheet provided by the supplier of their

m-PEG6-thiol and to conduct their own risk assessments before use. All procedures should be
carried out in accordance with institutional safety policies and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m-PEG6-thiol, 441771-60-4 | BroadPharm [broadpharm.com]

2. medkoo.com [medkoo.com]

3. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [m-PEG6-thiol: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609284#m-peg6-thiol-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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